Cas no 536-60-7 (4-Isopropylbenzyl alcohol)

4-Isopropylbenzyl alcohol Properties

Names and Identifiers

• (4-Isopropylphenyl)methanol
• Cumic alcohol
• cuminyl alcohol
• 4-Isopropylbenzyl alcohol
• (4-propan-2-ylphenyl)methanol
• CUMINYLALCOHOL(AS)
• Cuminyl Alcohol
• Cuminol
• p-Isopropylbenzyl alcohol
• p-Cymen-7-ol
• p-Cumic alcohol
• Cuminic alcohol
• 536-60-7
• P-Mentha-1,3,5-trien-7-ol
• 4-(1-Methylethyl)benzenemethanol
• Cumyl alcohol
• Cumin alcohol
• para-Cymen-7-ol
• p-Cumin-7-ol
• +Expand

• MDL： MFCD00004663
• InChIKey： OIGWAXDAPKFNCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8,11H,7H2,1-2H3
• SMILES： CC(C)C1=CC=C(C=C1)CO
• BRN： 636665

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.104465
• Heavy Atom Count: 11
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.30230
• PSA: 20.23000
• Merck: 2619
• Refractive Index: n20/D 1.519(lit.)
• Boiling Point: 135-136 °C/26 mmHg(lit.)
• Melting Point: 28 °C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2933 | P-ISOPROPYLBENZYL ALCOHOL
• Solubility: alcohol: miscible
• Color/Form: Colorless liquid.
• Solubility: Slightly soluble in water, miscible with ethanol and ether.
• Density: 0.982 g/mL at 25 °C(lit.)

4-Isopropylbenzyl alcohol Security Information

• Symbol: GHS07
• RTECS：GZ7260000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
• Prompt：warning
• Risk Phrases： 22-38
• Signal Word：Warning
• TSCA：Yes

4-Isopropylbenzyl alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether